Cas no 1421602-77-8 (N1-3-(dimethylamino)propylbenzene-1,4-diamine dihydrochloride)

N1-3-(dimethylamino)propylbenzene-1,4-diamine dihydrochloride is a diamine derivative with a dimethylaminopropyl substituent, commonly utilized as an intermediate in organic synthesis and dye manufacturing. Its dihydrochloride salt form enhances stability and solubility, making it suitable for controlled reactions in aqueous or polar solvent systems. The compound’s structure, featuring both aromatic and aliphatic amine functionalities, allows for versatile reactivity, particularly in coupling or polymerization processes. Its high purity and consistent composition ensure reproducibility in applications such as specialty chemical production or pharmaceutical research. The dihydrochloride form also simplifies handling and storage under standard laboratory conditions.
N1-3-(dimethylamino)propylbenzene-1,4-diamine dihydrochloride structure
1421602-77-8 structure
Product Name:N1-3-(dimethylamino)propylbenzene-1,4-diamine dihydrochloride
CAS No:1421602-77-8
MF:C11H20ClN3
MW:229.749601364136
CID:5150543
PubChem ID:71756525
Update Time:2025-05-24

N1-3-(dimethylamino)propylbenzene-1,4-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-N-[3-(Dimethylamino)propyl]benzene-1,4-diamine dihydrochloride
    • n1-(3-(Dimethylamino)propyl)benzene-1,4-diamine dihydrochloride
    • N1-3-(dimethylamino)propylbenzene-1,4-diamine dihydrochloride
    • Inchi: 1S/C11H19N3.ClH/c1-14(2)9-3-8-13-11-6-4-10(12)5-7-11;/h4-7,13H,3,8-9,12H2,1-2H3;1H
    • InChI Key: WTLHHQGDCVECDW-UHFFFAOYSA-N
    • SMILES: N(C1C=CC(N)=CC=1)CCCN(C)C.Cl

N1-3-(dimethylamino)propylbenzene-1,4-diamine dihydrochloride Pricemore >>

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Additional information on N1-3-(dimethylamino)propylbenzene-1,4-diamine dihydrochloride

Comprehensive Overview of N1-3-(dimethylamino)propylbenzene-1,4-diamine dihydrochloride (CAS No. 1421602-77-8)

N1-3-(dimethylamino)propylbenzene-1,4-diamine dihydrochloride (CAS No. 1421602-77-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and chemical synthesis. This compound, often referred to by its systematic name, is a derivative of benzene-1,4-diamine, featuring a dimethylaminopropyl substituent. Its unique molecular structure makes it a valuable intermediate in the development of various bioactive molecules. Researchers are particularly interested in its potential applications due to its amine-functionalized properties, which are crucial for designing compounds with specific biological activities.

The compound's CAS number 1421602-77-8 serves as a unique identifier, ensuring precise communication among scientists and regulatory bodies. In recent years, the demand for N1-3-(dimethylamino)propylbenzene-1,4-diamine dihydrochloride has increased, driven by its role in synthesizing novel therapeutic agents. Its dihydrochloride salt form enhances solubility, making it more suitable for experimental and industrial applications. This attribute aligns with the growing trend of optimizing drug candidates for better bioavailability, a topic frequently searched in pharmaceutical forums and AI-driven research platforms.

One of the most discussed topics in the scientific community is the compound's potential in targeted drug delivery systems. The dimethylamino group in its structure allows for pH-sensitive behavior, which is a hot topic in nanomedicine and cancer research. Users often search for "pH-responsive drug carriers" or "amine-functionalized drug intermediates," highlighting the relevance of this compound. Additionally, its application in bioconjugation techniques has been explored, further expanding its utility in biopharmaceuticals.

From a synthetic chemistry perspective, N1-3-(dimethylamino)propylbenzene-1,4-diamine dihydrochloride is a versatile building block. Its aromatic amine moiety enables participation in various reactions, such as reductive amination and cross-coupling, which are frequently searched by chemists. The compound's stability under standard laboratory conditions also makes it a preferred choice for high-throughput screening and combinatorial chemistry. These features are particularly appealing to researchers working on fragment-based drug discovery, a trending area in AI-assisted drug design.

Environmental and safety considerations are also critical when discussing CAS No. 1421602-77-8. While the compound is not classified as hazardous, proper handling protocols are essential to ensure workplace safety. This aligns with the increasing focus on green chemistry and sustainable synthesis, topics that dominate scientific search queries. Researchers are keen on finding eco-friendly alternatives and optimizing synthetic routes to minimize waste, making this compound a candidate for green synthetic methodologies.

In conclusion, N1-3-(dimethylamino)propylbenzene-1,4-diamine dihydrochloride (CAS No. 1421602-77-8) is a multifaceted compound with broad applications in pharmaceutical research, drug development, and chemical synthesis. Its unique properties and relevance to current scientific trends, such as targeted therapy and sustainable chemistry, make it a subject of ongoing interest. As the scientific community continues to explore its potential, this compound is likely to remain a key player in advancing innovative therapeutic solutions.

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